Cas no 1038981-64-4 (3-(1-Sulfanylethyl)phenol)

• Product Name: 3-(1-Sulfanylethyl)phenol
• CAS No: 1038981-64-4
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 5717586
• PubChem ID: 43124070
• Update Time: 2025-05-21

3-(1-Sulfanylethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1038981-64-4
• 3-(1-sulfanylethyl)phenol
• EN300-1289262
• 3-(1-Mercaptoethyl)phenol
• CS-0354080
• 3-(1-Sulfanylethyl)phenol

• Inchi： 1S/C8H10OS/c1-6(10)7-3-2-4-8(9)5-7/h2-6,9-10H,1H3
• InChI Key： IRULAASWVPXMQI-UHFFFAOYSA-N
• SMILES： SC(C)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 154.04523611g/mol
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-(1-Sulfanylethyl)phenol

Introduction to 3-(1-Sulfanylethyl)phenol (CAS No. 1038981-64-4)

3-(1-Sulfanylethyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1038981-64-4, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a phenolic group attached to a sulfanylethyl side chain, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents.

The structural framework of 3-(1-Sulfanylethyl)phenol consists of a benzene ring substituted with a hydroxyl group at the para position relative to the sulfanylethyl moiety. The sulfanylethyl group, characterized by its sulfur atom bonded to two hydroxyl groups, introduces both hydrophilic and lipophilic characteristics, enhancing the compound's solubility and bioavailability. This dual nature is particularly advantageous in designing molecules that can interact effectively with biological targets.

In recent years, 3-(1-Sulfanylethyl)phenol has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its phenolic moiety is well-known for its antioxidant properties, which have been extensively studied in the context of preventing oxidative stress-related diseases. The sulfanylethyl group, on the other hand, contributes to the compound's ability to modulate enzyme activity and receptor binding, making it a promising candidate for drug development.

One of the most intriguing aspects of 3-(1-Sulfanylethyl)phenol is its potential role in anti-inflammatory and anti-cancer therapies. Research has demonstrated that derivatives of this compound can inhibit the activity of key inflammatory enzymes such as COX-2 and LOX. Furthermore, studies have shown that modifications to the sulfanylethyl group can enhance binding affinity to specific cancer cell receptors, leading to targeted therapy approaches.

The pharmaceutical industry has been particularly interested in leveraging the structural versatility of 3-(1-Sulfanylethyl)phenol to develop small-molecule drugs. By incorporating different substituents into the sulfanylethyl side chain, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds. This flexibility has led to several preclinical studies investigating its efficacy in treating conditions ranging from neurodegenerative disorders to autoimmune diseases.

Recent advancements in computational chemistry have further accelerated the exploration of 3-(1-Sulfanylethyl)phenol derivatives. Molecular modeling techniques have enabled scientists to predict the binding interactions between this compound and biological targets with high precision. These insights have guided the design of novel analogs with improved therapeutic profiles, reducing off-target effects and enhancing overall efficacy.

The synthesis of 3-(1-Sulfanylethyl)phenol itself presents an interesting challenge due to its complex functional groups. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent innovations in catalytic methods have made it possible to produce this compound more efficiently, paving the way for large-scale applications in drug manufacturing.

Environmental considerations also play a crucial role in the development and application of 3-(1-Sulfanylethyl)phenol. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during synthesis. Additionally, efforts are being made to develop biodegradable derivatives that can be safely metabolized by living systems, ensuring minimal environmental impact.

The future prospects for 3-(1-Sulfanylethyl)phenol are promising, with ongoing research uncovering new therapeutic applications and synthetic strategies. As our understanding of molecular interactions continues to evolve, this compound is likely to remain at the forefront of pharmaceutical innovation. Its unique structural features offer a rich foundation for designing next-generation drugs that address complex diseases with greater precision and effectiveness.